Cas no 23199-24-8 (6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI))

• Product Name: 6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI)
• CAS No: 23199-24-8
• MF: C₅H₆ClN₅O
• MW: 189.57957983017
• CID: 251834
• PubChem ID: 137154457
• Update Time: 2025-04-19

6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI)
• (5aR,6aR,7R,9Z,10aS)-9-[amino(hydroxy)methylidene]-7-(dimethylamino)-1,10a,12-trihydroxy-5a,6,6a,7-tetrahydrobenzo[b]thioxanthene-8,10,11-trione
• 10H-Benzo(b)thioxanthene-9-carboxamide, 7-(dimethylamino)-5a,b,6a,7,10a,12-hexahydro-1,8,10a,11-tetrahydroxy-10,12-dioxo-, (5aS-(5aalpha,6aalpha,7alpha,10aalpha))-
• 6-Thiatetracycline
• 6-Thioguanin-8-14C
• AC1NX8WN
• Emd 33330
• Thiacycline
• Guanine-8-14C hydrochloride
• 23199-24-8

• Inchi： 1S/C5H5N5O.ClH/c6-5-9-3-2(4(11)10-5)7-1-8-3;/h1H,(H4,6,7,8,9,10,11);1H/i1+2;
• InChI Key： IBAOFQIOOBQLHE-DEQYMQKBSA-N
• SMILES： Cl.O=C1C2=C(N=[14CH]N2)N=C(N)N1

Computed Properties

• Exact Mass: 153.053
• Monoisotopic Mass: 153.053
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1
• Topological Polar Surface Area: 96.2A^2

6H-Purin-6-one-8-14C,2-amino-1,7-dihydro- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：1
• Hazardous Material Identification：
• Storage Condition：2-8°C